1-(3-cyanophenoxy)cyclopropane-1-carboxylic acid
Overview
Description
1-Aminocyclopropane-1-carboxylic acid (ACC) is an intermediate in the conversion of methionine to ethylene during the ripening in apples . The enzyme ACC synthase (ACS) catalyzes the synthesis of ACC, a precursor for ethylene, from S-Adenosyl methionine (AdoMet, SAM) .
Synthesis Analysis
The synthesis of ACC typically involves the reaction of dihalocarbenes with olefins to form cyclopropanes, which can then be oxidized to give the carboxylic acid . The reaction involves an initial addition of the carbene to the double bond of the olefin, followed by an intramolecular rearrangement to produce the cyclopropane .Molecular Structure Analysis
The molecular structure of related compounds like 1-(4-cyanophenoxy)cyclopropane-1-carboxylic acid has been studied . The InChI code for this compound is 1S/C11H9NO3/c12-7-8-1-3-9(4-2-8)15-11(5-6-11)10(13)14/h1-4H,5-6H2,(H,13,14) .Chemical Reactions Analysis
ACC undergoes oxidation by the enzyme ACC oxidase (ACO), resulting in ethylene and byproducts . There’s also a selective hydrolysis of 1-cyanocyclopropane-1-carboxylates .Physical And Chemical Properties Analysis
The physical and chemical properties of related compounds like 1-Cyanocyclopropanecarboxylic acid have been studied . It has a molecular formula of C5H5NO2 and an average mass of 111.099 Da .Mechanism of Action
Safety and Hazards
Future Directions
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 1-(3-cyanophenoxy)cyclopropane-1-carboxylic acid involves the reaction of 3-cyanophenol with cyclopropanecarboxylic acid in the presence of a coupling agent such as N,N'-dicyclohexylcarbodiimide (DCC) and a catalyst such as 4-dimethylaminopyridine (DMAP). The resulting intermediate is then hydrolyzed to yield the final product.", "Starting Materials": [ "3-cyanophenol", "cyclopropanecarboxylic acid", "N,N'-dicyclohexylcarbodiimide (DCC)", "4-dimethylaminopyridine (DMAP)", "diethyl ether", "water", "sodium hydroxide (NaOH)" ], "Reaction": [ "Step 1: Dissolve 3-cyanophenol (1.1 equiv) and DMAP (0.1 equiv) in dry diethyl ether and cool the solution to 0°C.", "Step 2: Add cyclopropanecarboxylic acid (1 equiv) and DCC (1.1 equiv) to the reaction mixture and stir at 0°C for 2 hours.", "Step 3: Allow the reaction mixture to warm to room temperature and stir for an additional 12 hours.", "Step 4: Filter the precipitated dicyclohexylurea byproduct and wash the filter cake with diethyl ether.", "Step 5: Concentrate the filtrate under reduced pressure to yield the crude intermediate.", "Step 6: Dissolve the crude intermediate in water and add NaOH to adjust the pH to 10-11.", "Step 7: Stir the mixture at room temperature for 2 hours.", "Step 8: Acidify the reaction mixture with HCl to pH 2-3 and extract the product with diethyl ether.", "Step 9: Wash the organic layer with water and brine, dry over MgSO4, and concentrate under reduced pressure to yield the final product." ] } | |
CAS RN |
1694868-99-9 |
Product Name |
1-(3-cyanophenoxy)cyclopropane-1-carboxylic acid |
Molecular Formula |
C11H9NO3 |
Molecular Weight |
203.2 |
Purity |
0 |
Origin of Product |
United States |
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